Cas no 5267-10-7 (3-bromo-N'-[(1Z)-1-phenylpentylidene]benzohydrazide)

3-bromo-N'-[(1Z)-1-phenylpentylidene]benzohydrazide structure
5267-10-7 structure
Product Name:3-bromo-N'-[(1Z)-1-phenylpentylidene]benzohydrazide
CAS No:5267-10-7
MF:C18H19BrN2O
MW:359.260263681412
CID:1578403
PubChem ID:5338327
Update Time:2025-04-21

3-bromo-N'-[(1Z)-1-phenylpentylidene]benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N'-[(1Z)-1-phenylpentylidene]benzohydrazide
    • 5267-10-7
    • 3-bromo-N'-(1-phenylpentylidene)benzohydrazide
    • AN-329/10746030
    • 3-bromo-N-[(Z)-1-phenylpentylideneamino]benzamide
    • Inchi: 1S/C18H19BrN2O/c1-2-3-12-17(14-8-5-4-6-9-14)20-21-18(22)15-10-7-11-16(19)13-15/h4-11,13H,2-3,12H2,1H3,(H,21,22)/b20-17-
    • InChI Key: HNQQYKSHXWEUNY-JZJYNLBNSA-N
    • SMILES: BrC1=CC=CC(=C1)C(N/N=C(\C1C=CC=CC=1)/CCCC)=O

Computed Properties

  • Exact Mass: 358.06817
  • Monoisotopic Mass: 358.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.582
  • PSA: 41.46
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